3-(Bromomethyl)biphenyl
Cat. No. B018806
M. Wt: 247.13 g/mol
InChI Key: RTFPTPXBTIUISM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05229393
Procedure details
3-Phenylbenzyl bromide (melting point 54°-56° C.) was prepared by illumination of a solution of 3-phenyltoluene and N-bromosuccinimide in carbon tetrachloride in the presence of azobisisobutyronitrile.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]2[CH:8]=[C:9]([CH3:13])[CH:10]=[CH:11][CH:12]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:14]N1C(=O)CCC1=O.N(C(C)(C)C#N)=NC(C)(C)C#N>C(Cl)(Cl)(Cl)Cl>[C:1]1([C:7]2[CH:8]=[C:9]([CH:10]=[CH:11][CH:12]=2)[CH2:13][Br:14])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C=1C=C(C=CC1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=NC(C#N)(C)C)C(C#N)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C=1C=C(CBr)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
